S-(N-(3-Phenylpropyl)(thiocarbamoyl))-cysteine

Description

S-(N-(3-Phenylpropyl)(thiocarbamoyl))-cysteine is a chemical compound that belongs to a class of S-thiocarbamoyl derivatives of L-cysteine . These compounds are synthesized from L-cysteine through reactions with isocyanates and isothiocyanates . Research indicates that S-carbamoyl and S-thiocarbamoyl derivatives of L-cysteine influence L-amino acid oxidase activity .

A similar compound, S-(N-Benzylthiocarbamoyl)cysteine, also known as Benzylisothiocyanate cysteine conjugate, has a molecular weight of 270.4 g/mol and the molecular formula $C_{11}H_{14}N_2O_2S_2$ . Another related compound is N-Acetyl-S-[N-(2-phenylethyl)thiocarbamoyl]-L-cysteine, which acts as an enzyme inhibitor in human liver microsomes and has a molecular weight of 326.43 with the molecular formula $C_{14}H_{18}N_2O_3S_2$ .

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• CAS No.: 137915-13-0
• Product Name: S-(N-(3-Phenylpropyl)(thiocarbamoyl))-cysteine
• Molecular Formula: C13H18N2O2S2
• Molecular Weight: 298.4 g/mol
• IUPAC Name: (2R)-2-amino-3-(3-phenylpropylcarbamothioylsulfanyl)propanoic acid
• Standard InChI: InChI=1S/C13H18N2O2S2/c14-11(12(16)17)9-19-13(18)15-8-4-7-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9,14H2,(H,15,18)(H,16,17)/t11-/m0/s1
• Standard InChIKey: XMEUXBMTQJJHED-NSHDSACASA-N
• SMILES: C1=CC=C(C=C1)CCCNC(=S)SCC(C(=O)O)N
• Canonical SMILES: C1=CC=C(C=C1)CCCNC(=S)SCC(C(=O)O)N
• Synonyms: PPTC-cysteine; S-(N-(3-phenylpropyl)(thiocarbamoyl))-cysteine; S-(N-(3-phenylpropyl)(thiocarbamoyl))-L-cysteine; S-(N-(3-phenylpropyl)(thiocarbamoyl))cysteine
• PubChem Compound: 3036085
• Last Modified: Sep 14 2023